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Compound of Interest
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Compound Name:
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CAS No.: 3383-74-2
Cat. No.: B1278227
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For Researchers, Scientists, and Drug Development Professionals

Foreword

As a key intermediate in organic synthesis, 1-(2-Chloroethoxy)-4-methoxybenzene presents
a versatile molecular scaffold for the development of novel pharmaceuticals, agrochemicals,
and materials. This guide, intended for the experienced researcher, provides a comprehensive
overview of its chemical and physical properties, detailed synthesis protocols, reactivity, and
applications. By elucidating the causality behind experimental choices and grounding claims in
authoritative sources, this document aims to serve as a practical resource for professionals in
the field.

Core Molecular Attributes

1-(2-Chloroethoxy)-4-methoxybenzene, registered under CAS Number 3383-74-2, is an
organic compound featuring a methoxy-substituted benzene ring ether-linked to a chloroethyl
group. This unique combination of functional groups dictates its reactivity and utility in various
synthetic applications.
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Property Value Source(s)
Molecular Formula CoH11CIO2 [1112]
Molecular Weight 186.63 g/mol [2]
Appearance Colorless to yellow liquid [2]

Density ~1.13 g/mL [2]

Boiling Point 125-128 °C at 13.0 mbar [2]

Soluble in methanol and
- dichloromethane; limited
Solubility o [2]
solubility in water (130 mg/L at

20°C)

Molecular Structure:

Caption: Chemical structure of 1-(2-Chloroethoxy)-4-methoxybenzene.

Synthesis and Mechanism

The primary and most efficient method for the synthesis of 1-(2-Chloroethoxy)-4-
methoxybenzene is the Williamson ether synthesis. This reaction proceeds via a bimolecular
nucleophilic substitution (SN2) mechanism.

Underlying Principle: The Williamson Ether Synthesis

The Williamson ether synthesis involves the reaction of an alkoxide ion with a primary alkyl
halide.[3] In this specific synthesis, the phenoxide of 4-methoxyphenol acts as the nucleophile,
attacking the electrophilic carbon of an alkyl halide bearing a chloroethoxy group. The choice of
a primary alkyl halide is critical to favor the SN2 pathway and minimize competing elimination
reactions, which are more prevalent with secondary and tertiary halides.[4]

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of 1-(2-Chloroethoxy)-4-
methoxybenzene.
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Materials:

4-Methoxyphenol

e 1-Bromo-2-chloroethane

o Potassium Hydroxide (KOH)

o Ethanol (anhydrous)

o Diethyl ether

e Saturated aqueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

Procedure:

o Formation of the Phenoxide: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve 4-methoxyphenol (1.0 equivalent) in anhydrous ethanol. To this
solution, add potassium hydroxide (1.1 equivalents) portion-wise. The reaction mixture is
stirred at room temperature for 30 minutes to ensure complete formation of the potassium 4-
methoxyphenoxide. The formation of the alkoxide is crucial as it is a much stronger
nucleophile than the corresponding alcohol.

e Nucleophilic Substitution: To the freshly prepared phenoxide solution, add 1-bromo-2-
chloroethane (1.2 equivalents) dropwise at room temperature. The reaction mixture is then
heated to reflux and maintained at this temperature for 4-6 hours. The progress of the
reaction should be monitored by thin-layer chromatography (TLC). The SN2 attack of the
phenoxide on the primary carbon of 1-bromo-2-chloroethane results in the displacement of
the bromide ion, which is a good leaving group.

o Work-up and Isolation: After the reaction is complete, the mixture is cooled to room
temperature, and the solvent is removed under reduced pressure. The resulting residue is
partitioned between diethyl ether and water. The organic layer is separated, washed
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sequentially with a saturated aqueous sodium bicarbonate solution to remove any unreacted
phenol, and then with brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is evaporated to yield the crude product. Further purification can be achieved by
vacuum distillation to afford 1-(2-Chloroethoxy)-4-methoxybenzene as a colorless to pale
yellow oil.

Caption: Workflow for the synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Chemical Reactivity and Applications

The reactivity of 1-(2-Chloroethoxy)-4-methoxybenzene is dominated by the chloroethoxy
and methoxy functionalities, making it a valuable intermediate in several synthetic
transformations.

Nucleophilic Substitution at the Chloroethyl Group

The terminal chlorine atom is susceptible to nucleophilic substitution, allowing for the
introduction of a wide range of functional groups. This reactivity is fundamental to its use as a
building block in the synthesis of more complex molecules, including pharmaceuticals and
agrochemicals.[5]

Vilsmeier-Haack Reaction

1-(2-Chloroethoxy)-4-methoxybenzene can serve as a substrate in the Vilsmeier-Haack
reaction. This reaction introduces a formyl group onto an electron-rich aromatic ring, and in this
context, the compound is used to synthesize complex pyrazole derivatives which are versatile
scaffolds for materials used in solar cells and organic light-emitting diodes (OLEDS).[5] The
structure of these derivatives has been elucidated using NMR and FT-IR spectroscopy.[5]

Polymer Chemistry

This compound is utilized as a monomer in the synthesis of temperature-responsive block
copolymers. These "smart materials" have potential applications in advanced drug delivery
systems.[5]
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Safety and Handling

1-(2-Chloroethoxy)-4-methoxybenzene is a hazardous chemical and must be handled with
appropriate safety precautions in a well-ventilated fume hood.

o Hazard Statements: Harmful if swallowed. Causes severe skin burns and eye damage.[6]

o Precautionary Statements:

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.[6]
o Do not eat, drink, or smoke when using this product.

o IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor.

o IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water.

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]

For comprehensive safety information, consult the Material Safety Data Sheet (MSDS)
provided by the supplier.[7]

Conclusion

1-(2-Chloroethoxy)-4-methoxybenzene is a chemical intermediate with significant potential in
diverse areas of chemical research and development. Its synthesis via the robust Williamson
ether synthesis is well-established, and its reactivity profile allows for the construction of
complex molecular architectures. A thorough understanding of its properties, synthesis, and
handling is paramount for its safe and effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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